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Compound of Interest

Compound Name: MJ04

Cat. No.: B12370742 Get Quote

This document provides crucial safety guidelines, operational procedures, and disposal plans

for the handling of compound MJ04. It is intended for laboratory personnel, including

researchers, scientists, and drug development professionals, to ensure a safe working

environment and proper management of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
All personnel must be trained on the specific hazards associated with MJ04 before handling.[1]

[2] The required level of Personal Protective Equipment (PPE) is determined by the potential

for exposure and the nature of the task being performed.[3][4]

Table 1: Personal Protective Equipment (PPE) Requirements for MJ04
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Task / Exposure Level Required PPE

Low-Risk / Small Quantities
- Safety glasses with side shields- Nitrile gloves-

Laboratory coat

Moderate-Risk / Solution Preparation

- Chemical splash goggles- Double-gloved nitrile

gloves- Chemical-resistant apron over a

laboratory coat- Work within a certified chemical

fume hood

High-Risk / Potential for Aerosolization

- Full-face shield and chemical splash goggles-

Heavy-duty chemical-resistant gloves- Fully

encapsulated chemical-protective suit- Use of a

closed system or glove box is required

Chemical Properties and Exposure Limits
Understanding the physical and chemical properties of MJ04 is essential for safe handling and

storage. The following table summarizes key quantitative data.

Table 2: Physical and Chemical Properties of MJ04

Property Value

Molecular Weight 345.67 g/mol

Appearance White crystalline solid

Odor Odorless

Boiling Point 212 °C

Flash Point 98 °C

Permissible Exposure Limit (PEL) 0.05 mg/m³ (8-hour TWA)

Short-Term Exposure Limit (STEL) 0.2 mg/m³ (15-minute)
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Experimental Protocol: Preparation of a 10mM MJ04
Solution
This protocol outlines the step-by-step procedure for safely preparing a 10mM solution of MJ04
in Dimethyl Sulfoxide (DMSO).

Materials:

MJ04 powder

Anhydrous DMSO

Sterile conical tubes (15mL and 50mL)

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (as specified for moderate-risk tasks)

Procedure:

Preparation: Don all required PPE before entering the designated handling area. Ensure the

chemical fume hood is certified and functioning correctly.

Weighing: Tare a sterile 15mL conical tube on the analytical balance. Carefully weigh 3.46

mg of MJ04 powder directly into the tube.

Solubilization: Inside the chemical fume hood, add 1 mL of anhydrous DMSO to the conical

tube containing the MJ04 powder.

Mixing: Tightly cap the tube and vortex at medium speed for 2 minutes, or until the solid is

completely dissolved.

Dilution (if necessary): For further dilutions, use appropriate volumes of the stock solution

and desired solvent.
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Labeling: Clearly label the tube with the compound name (MJ04), concentration (10mM in

DMSO), date of preparation, and your initials.

Storage: Store the solution at -20°C in a properly labeled, secondary container.

Operational Workflow for Handling MJ04
The following diagram illustrates the standard operational workflow for handling MJ04 from

receipt to disposal. Adherence to this workflow is mandatory to minimize risk and ensure

regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12370742?utm_src=pdf-custom-synthesis
https://www.osha.gov/personal-protective-equipment
https://www.osha.gov/chemical-hazards
https://www.epa.gov/emergency-response/personal-protective-equipment
https://ehs.mit.edu/workplace-safety-program/personal-protective-equipment/
https://www.benchchem.com/product/b12370742#personal-protective-equipment-for-handling-mj04
https://www.benchchem.com/product/b12370742#personal-protective-equipment-for-handling-mj04
https://www.benchchem.com/product/b12370742#personal-protective-equipment-for-handling-mj04
https://www.benchchem.com/product/b12370742#personal-protective-equipment-for-handling-mj04
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12370742?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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